Cas no 26631-70-9 (2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z)-)

• Product Name: 2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z)-
• CAS No: 26631-70-9
• MF: C₄H₄Br₂O₂
• MW: 243.881360054016
• CID: 1428013
• PubChem ID: 5373890
• Update Time: 2025-06-08

2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z)-
• cis-2,3-dibromopropenoic acid methyl ester
• 2-Propenoic acid, 2,3-dibromo-, methyl ester, (Z)-
• Methyl Z-2,3-Dibromopropenoate
• EN300-37447339
• SCHEMBL15338808
• Methyl (2Z)-2,3-dibromo-2-propenoate
• (Z)-2,3-dibromo-acrylic acid methyl ester
• 26631-70-9
• AKOS015915042
• methyl (2Z)-2,3-dibromoprop-2-enoate
• CBTTXLCKHFLDPW-IHWYPQMZSA-N
• Methyl (2Z)-2,3-dibromo-2-propenoate #

• Inchi： 1S/C4H4Br2O2/c1-8-4(7)3(6)2-5/h2H,1H3/b3-2-
• InChI Key： CBTTXLCKHFLDPW-IHWYPQMZSA-N
• SMILES： Br/C(=C\Br)/C(=O)OC

Computed Properties

• Exact Mass: 241.85772
• Monoisotopic Mass: 241.85780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides

Additional information on 2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z)-

Introduction to 2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z) and Its CAS No. 26631-70-9

2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z) (CAS No. 26631-70-9) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of brominated esters, which are widely studied for their diverse applications in synthesis and biological activity. The unique structure of this molecule, featuring a conjugated system with bromine substituents, makes it a valuable intermediate in the development of novel materials and bioactive molecules.

The molecular formula of 2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z) is C₅H₅Br₂O₂, reflecting its composition of five carbon atoms, five hydrogen atoms, two bromine atoms, and two oxygen atoms. The presence of two bromine atoms at the 2 and 3 positions relative to the double bond imparts distinct electronic properties to the molecule, influencing its reactivity and interaction with biological targets. The ester group at the end of the chain further enhances its utility as a synthetic precursor.

In recent years, there has been growing interest in brominated compounds due to their role as key intermediates in pharmaceutical synthesis. Specifically, brominated esters like 2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z) have been explored for their potential in developing new therapeutic agents. The bromine atoms can serve as handles for further functionalization, allowing chemists to design molecules with tailored properties for drug discovery.

One of the most compelling aspects of this compound is its application in the synthesis of bioactive molecules. Researchers have leveraged its structural features to create derivatives with enhanced biological activity. For instance, studies have shown that modifications involving the bromine substituents can lead to compounds with improved binding affinity to specific enzymes or receptors. This has opened up new avenues for developing treatments against various diseases.

The stereochemistry of (2Z)-configuration is particularly noteworthy. The Z-isomer indicates that the higher-priority groups are on opposite sides of the double bond. This spatial arrangement can significantly influence the molecule's interactions with biological systems. For example, such stereochemistry might enhance binding to a particular enzyme or alter metabolic pathways in a desirable way. Understanding and controlling stereochemistry is crucial in medicinal chemistry, as it can determine the efficacy and safety of a drug candidate.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of complex molecules like 2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z). Molecular modeling studies have been instrumental in understanding how changes in the molecular structure affect its biological activity. These simulations help researchers design experiments more efficiently and predict outcomes with greater accuracy.

The compound's utility extends beyond pharmaceuticals into materials science. Brominated esters are known for their role in polymer chemistry and as flame retardants due to their ability to disrupt combustion processes. The specific arrangement of bromine atoms in 2-Propenoic acid, 2,3-dibromo-, methyl ester, (2Z) could make it an interesting candidate for developing novel polymers with enhanced thermal stability or other desirable properties.

In conclusion,CAS No. 26631-70-9 refers to a compound that exemplifies the importance of structural diversity in chemical research. Its applications span from drug development to advanced materials science,underscoring its versatility as a building block for innovation. As research continues to uncover new uses for brominated esters,this compound will undoubtedly remain a topic of interest for both academic and industrial researchers seeking novel solutions.